Cas no 121494-75-5 (1-Naphthalenecarboxamide, N-(2-aminoethyl)-)

• Product Name: 1-Naphthalenecarboxamide, N-(2-aminoethyl)-
• CAS No: 121494-75-5
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• MDL: MFCD04352200
• CID: 4563336
• PubChem ID: 20114211
• Update Time: 2025-06-08

1-Naphthalenecarboxamide, N-(2-aminoethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxamide, N-(2-aminoethyl)-
• n-(2-aminoethyl)naphthalene-1-carboxamide
• N-(2-aminoethyl)-1-naphthamide
• AS-65699
• D93645
• CS-0457119
• SCHEMBL1913803
• 1-Naphthalenecarboxamide,N-(2-aminoethyl)-
• 121494-75-5
• AKOS000152820

• MDL： MFCD04352200
• Inchi： 1S/C13H14N2O/c14-8-9-15-13(16)12-7-3-5-10-4-1-2-6-11(10)12/h1-7H,8-9,14H2,(H,15,16)
• InChI Key： TZAOYMNVPMVLDK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C2C=CC=CC=12)NCCN

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1

Additional information on 1-Naphthalenecarboxamide, N-(2-aminoethyl)-

Recent Advances in the Study of 1-Naphthalenecarboxamide, N-(2-aminoethyl)- (CAS: 121494-75-5)

The compound 1-Naphthalenecarboxamide, N-(2-aminoethyl)- (CAS: 121494-75-5) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. Recent studies have explored its molecular mechanisms, pharmacological properties, and potential as a bioactive scaffold. This research brief synthesizes the latest findings to provide a comprehensive overview of its current status and future prospects.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its ability to interact with G-protein-coupled receptors (GPCRs), which are critical targets for a wide range of therapeutics. The study utilized molecular docking and in vitro assays to demonstrate that 1-Naphthalenecarboxamide, N-(2-aminoethyl)- exhibits high affinity for certain GPCR subtypes, suggesting its potential in designing novel ligands for receptor modulation.

Another significant development is the exploration of its anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1-Naphthalenecarboxamide, N-(2-aminoethyl)- showed promising activity in inhibiting pro-inflammatory cytokines such as TNF-α and IL-6. These findings were supported by both in vitro and in vivo models, indicating its potential as a lead compound for developing anti-inflammatory drugs.

In addition to its pharmacological applications, recent research has also focused on the synthetic pathways and structural optimization of 1-Naphthalenecarboxamide, N-(2-aminoethyl)-. A paper in Organic & Biomolecular Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. This advancement is particularly relevant for industrial applications, where scalability and cost-effectiveness are paramount.

Despite these promising developments, challenges remain. For instance, the compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further investigation. Preliminary data suggest that structural modifications may be necessary to enhance its drug-like properties. Researchers are also exploring its potential toxicity and off-target effects, which are critical for ensuring safety in therapeutic applications.

In conclusion, 1-Naphthalenecarboxamide, N-(2-aminoethyl)- (CAS: 121494-75-5) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities and synthetic adaptability make it a valuable candidate for further study. Future research should focus on optimizing its pharmacological properties and exploring its potential in clinical settings. This brief underscores the importance of continued investment in this area to unlock its full therapeutic potential.